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Compound of Interest

Compound Name: Dibenzo[b,d]furan-d2

Cat. No.: B15560963 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

Dibenzo[b,d]furan-d2. The following procedures are based on the safety data for the parent

compound, Dibenzo[b,d]furan, and are intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment
Dibenzo[b,d]furan is classified as a hazardous substance. It is known to cause skin and serious

eye irritation and may cause respiratory irritation.[1] It is also suspected of causing damage to

organs through prolonged or repeated exposure and may have reproductive toxicity.[2]

Therefore, adherence to strict safety protocols and the use of appropriate personal protective

equipment (PPE) are mandatory.

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against potential exposure. The

following table summarizes the recommended PPE for handling Dibenzo[b,d]furan-d2.
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Body Part Recommended Protection Specifications

Eyes/Face
Safety Goggles and/or Face

Shield

Chemical splash goggles

should be worn to provide full

protection.[1] A face shield is

recommended when there is a

high risk of splashing.

Hands Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1][3] Nitrile,

neoprene, or butyl rubber

gloves are generally suitable.

Always inspect gloves for signs

of degradation.

Body
Laboratory Coat or Chemical

Protective Suit

A lab coat should be worn to

protect against splashes and

spills. For larger quantities or

higher-risk procedures, a

chemical-resistant suit may be

necessary.[1][4]

Respiratory NIOSH-Approved Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.[1]

Feet Closed-Toed Shoes

Sturdy, closed-toe shoes are

required to protect against

spills and falling objects.[4]

Quantitative Data Summary
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The following tables provide a summary of the physical, chemical, and toxicity data for

Dibenzo[b,d]furan.

Physical and Chemical Properties

Property Value Reference

Physical State Solid, Off-white [1]

Melting Point/Range 81 - 85 °C / 177.8 - 185 °F [3]

Boiling Point/Range 285 °C / 545 °F @ 760 mmHg [3]

Flash Point 130 °C / 266 °F [3]

Solubility Low water solubility [3]

log Pow 4.12 [3]

Toxicity and Hazard Information

Hazard Classification Description Reference

Skin Corrosion/Irritation
Category 2: Causes skin

irritation
[1]

Serious Eye Damage/Irritation
Category 2: Causes serious

eye irritation
[1]

Specific Target Organ Toxicity

(Single Exposure)

Category 3: May cause

respiratory irritation
[1]

Specific Target Organ Toxicity

(Repeated Exposure)

Category 1: Causes damage

to organs through prolonged or

repeated exposure

[2]

Reproductive Toxicity

Category 2: Suspected of

damaging fertility or the unborn

child

[2]

Aquatic Hazard Very toxic to aquatic organisms [3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH64905MD&productDescription=DIBENZOFURAN-2-CARBXALDE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1652114&productDescription=DIBENZOFURAN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1652114&productDescription=DIBENZOFURAN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1652114&productDescription=DIBENZOFURAN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1652114&productDescription=DIBENZOFURAN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1652114&productDescription=DIBENZOFURAN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64905MD&productDescription=DIBENZOFURAN-2-CARBXALDE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64905MD&productDescription=DIBENZOFURAN-2-CARBXALDE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64905MD&productDescription=DIBENZOFURAN-2-CARBXALDE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F044557.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F044557.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1652114&productDescription=DIBENZOFURAN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling
Procedures
Adherence to proper handling procedures is critical to minimize exposure and prevent

contamination.

1. Pre-Operational Checks:

Ensure a certified chemical fume hood is operational.

Verify that all necessary PPE is available and in good condition.

Locate the nearest safety shower and eyewash station.

Have a spill kit readily accessible.

2. Handling Protocol:

Engineering Controls: All handling of Dibenzo[b,d]furan-d2 should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[1]

Weighing: When weighing the compound, use a balance inside the fume hood or in a

designated weighing enclosure.

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the handling area.[1]

Spill Prevention: Use secondary containment (e.g., a tray) when transporting or handling the

chemical.

3. Post-Operational Cleanup:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly dispose of all contaminated waste as described in the disposal plan.

Remove and dispose of contaminated PPE in designated waste containers.
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First Aid Measures
In the event of an exposure, immediate and appropriate action is crucial.

Exposure Route First Aid Procedure Reference

Inhalation

Move the exposed person to

fresh air at once. If breathing

has stopped, perform artificial

respiration. Get medical

attention if you feel unwell.[1]

[5]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected skin area with

plenty of soap and water for at

least 15 minutes. Get medical

advice if skin irritation occurs.

[1][5]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing and seek

immediate medical attention.

[1][6]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water and

drink plenty of water

afterwards. Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]
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Disposal Plan
Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

1. Waste Segregation:

All solid waste contaminated with Dibenzo[b,d]furan-d2 (e.g., used gloves, weighing paper,

contaminated labware) should be collected in a designated, labeled hazardous waste

container.[7]

If the compound is dissolved in a solvent, the resulting solution should be collected in a

separate, labeled hazardous liquid waste container.[7]

2. Container and Labeling:

Use a chemically resistant container that can be securely sealed.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

Dibenzo[b,d]furan-d2.

3. Disposal Procedure:

Dispose of Dibenzo[b,d]furan-d2 and any contaminated materials in accordance with local,

state, and federal regulations. This material should be treated as hazardous waste.[1]

Do not dispose of it down the drain or in the general trash.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company for pickup and disposal.

4. Spill Response:

In case of a small spill, dampen the solid material with 60-70% ethanol and transfer it to a

suitable container for disposal.[6] Use absorbent paper dampened with ethanol to clean up

any remaining material.[6]

For larger spills, evacuate the area and contact your institution's emergency response team.
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Procedural Workflow
The following diagram illustrates the safe handling workflow for Dibenzo[b,d]furan-d2.
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Caption: Safe handling workflow for Dibenzo[b,d]furan-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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